![molecular formula C5H11NO B1590442 N-ethyl-N-methylacetamide CAS No. 38806-26-7](/img/structure/B1590442.png)
N-ethyl-N-methylacetamide
Overview
Description
N-ethyl-N-methylacetamide (ENMA) is a chemical compound that is used in a variety of scientific research applications. It is a colorless, odorless liquid that is miscible in water and ethanol. ENMA has been used extensively in the fields of organic chemistry, biochemistry, and pharmacology. It is also used in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Synthesis of Chemical Intermediates
N-ethyl-N-methylacetamide can be utilized in the synthesis of various chemical intermediates. For example, similar compounds like N-methylacetamide are used to synthesize other acetamides by reacting with halogenated compounds in the presence of catalysts .
Ligand for Metal Complexes
It may serve as a ligand in the synthesis of metal complexes. This application is derived from the use of N-methylacetamide to synthesize zirconium (IV) complexes .
Life Science Research
N-ethyl-N-methylacetamide might find applications in life science research as a solvent or reagent due to its structural similarity to N-methylacetamide, which is used in this field .
Agrochemical Production
It could be involved in the production of agrochemicals, where it might act as an intermediate or a solvent during the synthesis process .
Electronic Materials Production
This compound could be used in the production of electronic materials, possibly as a precursor or solvent during manufacturing processes .
Construction Material Production
Lastly, N-ethyl-N-methylacetamide might have applications in creating construction materials, where its properties could contribute to the formulation of new materials .
Mechanism of Action
Target of Action
N-ethyl-N-methylacetamide is a complex organic compound with a molecular formula of C5H11NO
Mode of Action
It is known that amides, in general, can undergo reactions such as hydrolysis under acidic or basic conditions . This could potentially lead to changes in the target molecules, affecting their function.
Biochemical Pathways
It is known that amides can participate in various chemical reactions, potentially affecting a range of biochemical pathways .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-ethyl-N-methylacetamide. Factors such as temperature, pH, and the presence of other chemicals can affect the reactivity and stability of N-ethyl-N-methylacetamide .
properties
IUPAC Name |
N-ethyl-N-methylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c1-4-6(3)5(2)7/h4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDNHIJGIWHQBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40539122 | |
Record name | N-Ethyl-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40539122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-N-methylacetamide | |
CAS RN |
38806-26-7 | |
Record name | N-Ethyl-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40539122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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